Cas no 904310-20-9 (4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid)

• Product Name: 4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid
• CAS No: 904310-20-9
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 1120916
• Update Time: 2024-03-06

4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid
• Benzoic acid, 4-(6-chloro-5-methyl-3-pyridazinyl)-

• Inchi： 1S/C12H9ClN2O2/c1-7-6-10(14-15-11(7)13)8-2-4-9(5-3-8)12(16)17/h2-6H,1H3,(H,16,17)
• InChI Key： BKVLZDUZGHFFEO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=NN=C(Cl)C(C)=C2)C=C1

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 485.9±45.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)